Cas no 886779-61-9 (tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride)

tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride structure

886779-61-9 structure

Product Name:tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride

CAS No:886779-61-9

MF:C₁₃H₂₆N₂O₂

MW:242.357743740082

MDL:MFCD18089289

CID:1928626

PubChem ID:57355299

Update Time:2024-10-26

tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-methyl-2-propanyl 3-(2-methyl-2-propanyl)-1-piperazinecarboxyla Te Hydrochloride (1:1)
- tert-Butyl 3-(tert-butyl)piperazine-1-carboxylate hydrochloride
- TERT-BUTYL 3-TERT-BUTYLPIPERAZINE-1-CARBOXYLATE HYDROCHLORIDE
- 1,1-Dimethylethyl 3-(1,1-dimethylethyl)-1-piperazinecarboxylate (ACI)
- 3-tert-Butyl-piperazine-1-carboxylic acid tert-butyl ester
- DB-335665
- tert-Butyl3-(tert-butyl)piperazine-1-carboxylatehydrochloride
- 1986330-78-2
- W18975
- tert-Butyl 3-tert-butylpiperazine-1-carboxylate--hydrogen chloride (1/1)
- 886779-61-9
- AKOS015924612
- tert-butyl 3-tert-butylpiperazine-1-carboxylate;hydrochloride
- DTXSID20723027
- tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride
- MDL： MFCD18089289
- Inchi： 1S/C13H26N2O2/c1-12(2,3)10-9-15(8-7-14-10)11(16)17-13(4,5)6/h10,14H,7-9H2,1-6H3
- InChI Key： LCTYDUNZQLEACC-UHFFFAOYSA-N
- SMILES： O=C(N1CC(C(C)(C)C)NCC1)OC(C)(C)C

Computed Properties

Exact Mass: 278.17600
Monoisotopic Mass: 278.1761058g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6Å²

Experimental Properties

PSA: 41.57000
LogP: 3.31010

tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride Pricemore >>

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tert-Butyl 3-Tert-butylpiperazine-1-carboxylate Hydrochloride Production Method

Production Method 1

630-19-3

1557287-99-6

886779-61-9

Reaction Conditions

1.1 Solvents: Dichloromethane ; 2 h, rt
1.2 Reagents: 2,6-Lutidine , 1,1,1,3,3,3-Hexafluoro-2-propanol , Copper(II) triflate ; 1 h, rt
1.3 Solvents: Dichloromethane ; 12 h, rt
1.4 Reagents: Ammonium hydroxide Solvents: Water ; 15 min, rt

Reference

SnAP reagents for the synthesis of piperazines and morpholines

Luescher, Michael U.; Vo, Cam-Van T.; Bode, Jeffrey W., Organic Letters, 2014, 16(4), 1236-1239